Cas no 1361910-02-2 (4-Amino-2,5-bis(2,3-dichlorophenyl)pyridine)

• Product Name: 4-Amino-2,5-bis(2,3-dichlorophenyl)pyridine
• CAS No: 1361910-02-2
• MF: C₁₇H₁₀Cl₄N₂
• MW: 384.086699962616
• CID: 4798924
• Update Time: 2025-10-24

4-Amino-2,5-bis(2,3-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,5-bis(2,3-dichlorophenyl)pyridine

• Inchi： 1S/C17H10Cl4N2/c18-12-5-1-3-9(16(12)20)11-8-23-15(7-14(11)22)10-4-2-6-13(19)17(10)21/h1-8H,(H2,22,23)
• InChI Key： JKKNXPKTIPLBMA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CN=C(C2C=CC=C(C=2Cl)Cl)C=C1N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 397
• XLogP3: 6
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2,5-bis(2,3-dichlorophenyl)pyridine

4-Amino-2,5-bis(2,3-dichlorophenyl)pyridine: A Comprehensive Overview

The compound 4-Amino-2,5-bis(2,3-dichlorophenyl)pyridine, also known by its CAS registry number CAS No. 1361910-02-2, is a significant molecule in the field of organic chemistry. This compound is characterized by its pyridine ring structure with amino and dichlorophenyl substituents. The presence of these groups imparts unique chemical properties, making it a valuable compound in various research and industrial applications.

Recent studies have highlighted the importance of 4-Amino-2,5-bis(2,3-dichlorophenyl)pyridine in the development of novel materials and pharmaceuticals. Its structure allows for versatile reactivity, enabling it to participate in a wide range of chemical reactions. For instance, the amino group can act as a nucleophile in substitution reactions, while the dichlorophenyl groups contribute to the molecule's stability and electronic properties.

The synthesis of CAS No. 1361910-02-2 involves a multi-step process that typically begins with the preparation of intermediates such as chlorobenzene derivatives. These intermediates are then subjected to coupling reactions to form the pyridine ring system. The precise control of reaction conditions is crucial to ensure high yields and purity of the final product.

In terms of applications, 4-Amino-2,5-bis(2,3-dichlorophenyl)pyridine has been explored in the field of materials science for its potential use in organic electronics. Its electronic properties make it a candidate for applications in semiconductors and optoelectronic devices. Additionally, this compound has shown promise in drug discovery efforts due to its ability to interact with biological targets through its functional groups.

Recent research has also focused on the environmental impact and biodegradation of CAS No. 1361910-02-2. Understanding its behavior in natural systems is essential for assessing its safety and sustainability in industrial processes. Studies have indicated that the compound undergoes slow degradation under certain environmental conditions, highlighting the need for further investigation into its ecological effects.

In conclusion, 4-Amino-2,5-bis(2,3-dichlorophenyl)pyridine (CAS No. 1361910-02-2) is a versatile and intriguing compound with a wide range of potential applications. Its unique structure and reactivity make it a valuable tool in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the advancement of science and technology.